Cas no 1396801-01-6 (2-(2-fluorophenoxy)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide
• CAS No: 1396801-01-6
• MF: C₂₀H₂₂FN₃O₃
• MW: 371.405388355255
• CID: 6428689
• PubChem ID: 71786514
• Update Time: 2025-06-11

2-(2-fluorophenoxy)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide
• 2-(2-fluorophenoxy)-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}acetamide
• VU0534382-1
• F6178-3519
• 2-(2-fluorophenoxy)-N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]acetamide
• 2-(2-fluorophenoxy)-N-((1-nicotinoylpiperidin-4-yl)methyl)acetamide
• 1396801-01-6
• AKOS024534947

• Inchi： 1S/C20H22FN3O3/c21-17-5-1-2-6-18(17)27-14-19(25)23-12-15-7-10-24(11-8-15)20(26)16-4-3-9-22-13-16/h1-6,9,13,15H,7-8,10-12,14H2,(H,23,25)
• InChI Key： XPFJQRLXQOVGKQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(NCC1CCN(C(C2C=NC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 371.16451973g/mol
• Monoisotopic Mass: 371.16451973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-(2-fluorophenoxy)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide

Comprehensive Overview of 2-(2-fluorophenoxy)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide (CAS No. 1396801-01-6)

In the realm of pharmaceutical and biochemical research, 2-(2-fluorophenoxy)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide (CAS No. 1396801-01-6) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a fluorophenoxy moiety with a pyridine-3-carbonyl group linked to a piperidin-4-ylmethyl backbone. Such a configuration endows it with potential applications in drug discovery, particularly in targeting specific enzymatic pathways or receptor interactions.

The compound's CAS No. 1396801-01-6 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Researchers are particularly intrigued by its potential as a small-molecule modulator, a topic gaining traction due to the rising demand for precision therapeutics. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such compounds, as they offer templates for virtual screening and molecular docking studies.

One of the standout features of 2-(2-fluorophenoxy)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide is its fluorinated aromatic component. Fluorination is a common strategy in drug development to enhance metabolic stability and bioavailability, making this compound a valuable candidate for structure-activity relationship (SAR) studies. Additionally, the pyridine-3-carbonyl segment is notable for its role in facilitating hydrogen bonding and π-π stacking interactions, which are critical for ligand-receptor binding.

From a synthetic perspective, the compound's piperidin-4-ylmethyl core offers versatility for further derivatization. This flexibility aligns with current trends in fragment-based drug discovery, where modular scaffolds are prized for their adaptability. The integration of fluorophenoxy and pyridine-3-carbonyl groups also opens doors to exploring multi-target therapeutics, a hot topic in the context of complex diseases like neurodegenerative disorders and cancer.

In the context of SEO optimization, queries such as "1396801-01-6 supplier," "2-(2-fluorophenoxy)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide synthesis," and "fluorophenoxy derivatives in drug design" are increasingly common. These reflect the compound's dual appeal to commercial suppliers and academic researchers. Its potential as a lead compound in kinase inhibition or GPCR modulation further underscores its importance in contemporary pharmacology.

Environmental and regulatory considerations are also part of the discourse around CAS No. 1396801-01-6. While the compound is not classified as hazardous, its fluorinated nature warrants scrutiny under green chemistry principles. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption, aligning with global initiatives like the UN Sustainable Development Goals.

In summary, 2-(2-fluorophenoxy)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide represents a convergence of innovative chemical design and therapeutic potential. Its structural complexity, coupled with its relevance to cutting-edge research areas, ensures its continued prominence in scientific literature and industrial applications. As the fields of AI-augmented chemistry and personalized medicine evolve, this compound is poised to play a pivotal role in shaping future discoveries.